n-Dotriacontane

• CAS No.: 544-85-4
• Product Name: n-Dotriacontane
• Molecular Formula: C32H66
• Molecular Weight: 450.9 g/mol
• IUPAC Name: dotriacontane
• Standard InChI: InChI=1S/C32H66/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
• Standard InChIKey: QHMGJGNTMQDRQA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
• Boiling Point: 467.0 °C; 470 °C
• Colorform: Plates from benzene, chloroform, acetic acid, ethe
• Density: 0.8124 g/cu cm at 20 °C
• Melting Point: 69.7 °C; 74-75°C
• Physical Description: Solid
• Description: , also known as N-dotriacontane or bicetyl, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into dotriacontan-1-ol and dotriacontanal. Outside of the human body, can be found in coconut, garden tomato (var. ), papaya, and tea. This makes a potential biomarker for the consumption of these food products.; Dotriacontane is a long-chain alkane.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 4.62X10-12 mg/L at 25 °C (est); Insoluble in water; Slightly soluble in ethanol, chloroform; soluble in ether, carbon tetrachloride; very soluble in benzene
• Synonyms: dotriacontane; n-dotriacontane
• Vapor Pressure: 1.7X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 11008
• Last Modified: Nov 11 2021